![molecular formula C23H27N3O3 B2866259 3-(7-Ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol CAS No. 899983-99-4](/img/structure/B2866259.png)
3-(7-Ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains an ethoxy group, which is an alkyl group singularly bonded to oxygen . It also appears to contain a spiro configuration, which is a type of chemical compound named because of its molecular structure resembles a spirograph. A spiro compound has two or more rings that share only one atom, the spiro atom, which is usually a quaternary carbon.
Scientific Research Applications
Chemical Synthesis and Transformations
The compound 3-(7-Ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol, due to its complex structure, is likely involved in studies focusing on the synthesis of novel heterocyclic compounds. For example, research on similar compounds has involved the transformation of benzoxazepines into spirobenzoxazoles, indicating a broader interest in the synthesis and functionalization of spiro compounds and their potential applications in drug development and material science (Kurasawa et al., 1988). Spiro compounds, like the one described, are often studied for their unique chemical properties and potential as pharmacological agents.
Pharmacological Research
Compounds with structural similarities to 3-(7-Ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol have been the subject of pharmacological research. For instance, spiropiperidine compounds have been evaluated for their potential as σ-receptor ligands, which are of interest in the development of treatments for several neurological and psychiatric disorders (Maier & Wünsch, 2002). These studies underscore the interest in spiro compounds for their potential therapeutic applications.
Antimicrobial and Anti-inflammatory Activities
Further, compounds with spiro structures have been investigated for their antimicrobial, anti-inflammatory, and antioxidant activities. For example, spiro derivatives of pyrazolo[1,5-c][1,3]benzoxazines have shown significant antimicrobial activity against specific strains of bacteria, as well as anti-inflammatory effects superior to reference drugs and high antioxidant activity (Mandzyuk et al., 2020). This suggests that compounds with a spiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine] structure could potentially contribute to the development of new therapeutic agents with similar properties.
properties
IUPAC Name |
3-(7-ethoxy-1'-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-2-yl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O3/c1-3-28-21-9-5-8-18-20-15-19(16-6-4-7-17(27)14-16)24-26(20)23(29-22(18)21)10-12-25(2)13-11-23/h4-9,14,20,27H,3,10-13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKUMOVCDMHNWCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC3(CCN(CC3)C)N4C2CC(=N4)C5=CC(=CC=C5)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(7-Ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.